Cas no 1020253-85-3 (6-bromo-5-methoxy-pyridin-3-amine)

• Product Name: 6-bromo-5-methoxy-pyridin-3-amine
• CAS No: 1020253-85-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD21603641
• CID: 1028255
• PubChem ID: 70700354
• Update Time: 2025-06-08

6-bromo-5-methoxy-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methoxypyridin-3-amine
• 5-Amino-2-bromo-3-methoxypyridine
• 3-Pyridinamine, 6-bromo-5-methoxy-
• FCH1563967
• ST2418896
• AX8159323
• Y3279
• 6-bromo-5-methoxy-pyridin-3-amine
• DB-369183
• A896919
• AKOS016002025
• EN300-2996432
• SCHEMBL20918931
• 1020253-85-3
• 3-Amino-6-bromo-5-methoxypyridine
• DS-2300
• MFCD21603641
• O11554
• SB78373
• CS-W005820
• SY108240
• DTXSID20743205

• MDL： MFCD21603641
• Inchi： 1S/C6H7BrN2O/c1-10-5-2-4(8)3-9-6(5)7/h2-3H,8H2,1H3
• InChI Key： VNJYEDKEMNOYBM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)N)OC

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.2

Experimental Properties

• PSA: 48.14000
• LogP: 2.01610

Additional information on 6-bromo-5-methoxy-pyridin-3-amine

Introduction to 6-bromo-5-methoxy-pyridin-3-amine (CAS No. 1020253-85-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-bromo-5-methoxy-pyridin-3-amine, identified by the chemical compound identifier CAS No. 1020253-85-3, is a heterocyclic aromatic amine that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, featuring a brominated pyridine core substituted with methoxy and amino groups, serves as a valuable scaffold for the synthesis of novel pharmaceutical agents and bioactive molecules.

The structural motif of 6-bromo-5-methoxy-pyridin-3-amine positions it as a key intermediate in the development of various pharmacological entities. The presence of both electrophilic (bromine) and nucleophilic (amine) sites allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. In recent years, this compound has been extensively explored in the design of inhibitors targeting enzyme-catalyzed pathways, particularly those involved in inflammatory and metabolic disorders.

One of the most compelling aspects of 6-bromo-5-methoxy-pyridin-3-amine is its utility in the synthesis of kinase inhibitors. Kinases are critical enzymes that regulate numerous cellular processes, and dysregulation of their activity is implicated in a wide range of diseases, including cancer and autoimmune disorders. The pyridine ring in 6-bromo-5-methoxy-pyridin-3-amine provides a suitable platform for interactions with the ATP-binding pockets of kinases, while the bromine atom can be further modified to enhance binding affinity through covalent or non-covalent interactions.

Recent studies have highlighted the potential of 6-bromo-5-methoxy-pyridin-3-amine as a precursor in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play pivotal roles in cellular signaling networks, and inhibiting or enhancing their activity can lead to therapeutic benefits. The structural features of this compound allow for the design of molecules that can disrupt or stabilize PPIs, offering new avenues for drug discovery.

In addition to its role in kinase and PPI inhibition, 6-bromo-5-methoxy-pyridin-3-amine has been investigated for its antimicrobial properties. The bromine and methoxy substituents contribute to its ability to interact with bacterial enzymes and cell membranes, leading to mechanisms that impair microbial growth. This makes it a promising candidate for the development of novel antibiotics or antimicrobial agents, particularly against drug-resistant strains.

The synthesis of 6-bromo-5-methoxy-pyridin-3-amine typically involves multi-step organic transformations starting from readily available pyridine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the bromine and methoxy groups with high precision.

The pharmacokinetic properties of derivatives derived from 6-bromo-5-methoxy-pyridin-3-amine have also been extensively studied. Researchers have focused on optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. By leveraging computational chemistry tools, virtual screening approaches have been employed to identify promising analogs with improved pharmacokinetic profiles.

Emerging research suggests that 6-bromo-5-methoxy-pyridin-3-amine may have applications beyond traditional pharmaceuticals. Its structural features make it suitable for use as a ligand in coordination chemistry, where it can form complexes with metal ions for catalytic or sensing applications. Furthermore, its ability to undergo selective functionalization has opened up possibilities in materials science, particularly in the development of organic electronic materials.

The future prospects for 6-bromo-5-methoxy-pyridin-3-amine are vast, with ongoing research exploring its potential in areas such as neurodegenerative diseases, infectious diseases, and cancer immunotherapy. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools like 6-bromo-5-methoxy-pyridin-3-am ine (CAS No. 1020253-85-3). Its versatility as a chemical building block ensures that it will remain a cornerstone in medicinal chemistry research for years to come.